Elvitegravir-d6

• Molecular Formula: C69H69Cl3F3N3O15
• Molecular Weight: 1361.8 g/mol
• InChI: InChI=1S/3C23H23ClFNO5/c3*1-12(2)19(11-27)26-10-16(23(29)30)22(28)15-8-14(20(31-3)9-18(15)26)7-13-5-4-6-17(24)21(13)25/h3*4-6,8-10,12,19,27H,7,11H2,1-3H3,(H,29,30)/t3*19-/m111/s1/i3D3,7D2,10D;3D3,7D2,9D;3D3,7D2,8D
• InChIKey: VSMSHPLOKWSOMS-HMHRCWKSSA-N

Elvitegravir-d6: Deuterated Internal Standard for Bioanalysis

Elvitegravir-d6 (GS-9137-d6) is a stable, isotopically labeled analog of the HIV-1 integrase strand transfer inhibitor (INSTI) elvitegravir [1]. It is produced by substituting six hydrogen atoms with deuterium at specific positions on the methoxy and benzyl groups of the parent molecule . This labeling results in a molecular weight increase of 6 Da (molecular formula: C₂₃H₁₇D₆ClFNO₅; exact mass: 452.1563 g/mol) relative to unlabeled elvitegravir . Elvitegravir-d6 is not intended for therapeutic use; its primary and exclusive application is as an internal standard (IS) in liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods for the accurate and precise quantification of elvitegravir in biological matrices [2].

Product class Deuterated internal standard (SIL-IS)

Primary workflow LC-MS/MS bioanalysis of elvitegravir

Key function Corrects matrix effects via co-elution

• [1] Aouri M, Calmy A, Hirschel B, et al. A validated assay by liquid chromatography-tandem mass spectrometry for the simultaneous quantification of elvitegravir and rilpivirine in HIV positive patients. J Mass Spectrom. 2013;48(5):616-625. View Source
• [2] Bertin Bioreagent. Elvitegravir-d6 - Angiogenesis - CAT N°: 28523. Published 2024. View Source

Elvitegravir-d6: Why Alternative Standards Fail

The use of a non-isotopic internal standard, such as a structurally similar analog or the unlabeled parent compound, is fundamentally flawed for the accurate quantification of elvitegravir by LC-MS/MS [1]. The primary reason is the phenomenon of ion suppression or enhancement, collectively known as matrix effects, which can vary significantly between different compounds and even between different sample lots [2]. Unlabeled elvitegravir cannot be used because it is the analyte of interest itself; any attempt to use it would corrupt the calibration curve and make quantification impossible [3]. Structural analogs, while distinct in mass, can exhibit different extraction recoveries and ionization efficiencies in the complex milieu of human plasma, leading to inaccurate and imprecise measurements [4]. In contrast, a stable isotope-labeled internal standard like Elvitegravir-d6 co-elutes with the analyte, experiences identical sample preparation and ionization conditions, and therefore provides a near-perfect correction for these analytical variabilities [5]. This is why regulatory guidelines for bioanalytical method validation strongly recommend the use of stable isotope-labeled internal standards whenever possible [6].

Unlabeled elvitegravir is the target analyte itself; using it as IS may corrupt calibration and quantification.

Non-isotopic structural analogs can display different extraction recovery and ionization efficiency, leading to biased measurements.

Higher-mass deuterated analogs (e.g., -d8) may exhibit greater retention time shift and reduced matrix effect correction fidelity.

• [1] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-407. View Source
• [2] Van Eeckhaut A, Lanckmans K, Sarre S, Smolders I, Michotte Y. Validation of bioanalytical LC-MS/MS assays: evaluation of matrix effects. J Chromatogr B Analyt Technol Biomed Life Sci. 2009;877(23):2198-2207. View Source
• [3] U.S. Food and Drug Administration. Bioanalytical Method Validation: Guidance for Industry. Published 2018. View Source
• [4] Matuszewski BK, Constanzer ML, Chavez-Eng CM. Strategies for the assessment of matrix effect in quantitative bioanalytical methods based on HPLC-MS/MS. Anal Chem. 2003;75(13):3019-3030. View Source
• [5] Aouri M, Calmy A, Hirschel B, et al. A validated assay by liquid chromatography-tandem mass spectrometry for the simultaneous quantification of elvitegravir and rilpivirine in HIV positive patients. J Mass Spectrom. 2013;48(5):616-625. View Source
• [6] European Medicines Agency. Guideline on bioanalytical method validation. Published 2011. View Source

Elvitegravir-d6: Quantitative Performance Benchmarking

Matrix Effect Correction in Human Plasma

In a validated LC-MS/MS method for the quantification of elvitegravir in HIV-positive patient plasma, the use of Elvitegravir-d6 as an internal standard resulted in a matrix effect variability of less than 6.4% [1]. This demonstrates its superior ability to correct for ion suppression or enhancement from the complex plasma matrix. In contrast, the use of a non-deuterated structural analog as an internal standard would be expected to produce a matrix effect variability greater than 15%, the typical upper limit of acceptance for bioanalytical methods, and could lead to systematic bias in reported drug concentrations [2].

Matrix Effect Correction

Cross-study comparable

Matrix effect variability: vs >15% CV typical for non-deuterated analog

Enables reliable quantification in complex biological matrices.

Human plasma method context; protein precipitation, LC-ESI-MS/MS. Verify for your specific matrix.

Evidence Dimension	Matrix Effect Variability (CV%) in Human Plasma
Target Compound Data	<6.4% CV [1]
Comparator Or Baseline	Typical non-deuterated structural analog internal standard: >15% CV (common regulatory rejection threshold) [2]
Quantified Difference	Elvitegravir-d6 provides at least a 2.3-fold reduction in matrix effect variability compared to the baseline rejection threshold for non-deuterated analogs.
Conditions	Human plasma samples (100 μL) extracted by protein precipitation with acetonitrile; LC-ESI-MS/MS analysis in positive ion mode with selected reaction monitoring (SRM) [1].

Why This Matters

Lower matrix effect variability ensures more accurate and reliable quantification of elvitegravir, which is critical for therapeutic drug monitoring and pharmacokinetic studies where precise drug exposure data informs clinical decisions.

• [1] Aouri M, Calmy A, Hirschel B, et al. A validated assay by liquid chromatography-tandem mass spectrometry for the simultaneous quantification of elvitegravir and rilpivirine in HIV positive patients. J Mass Spectrom. 2013;48(5):616-625. View Source
• [2] U.S. Food and Drug Administration. Bioanalytical Method Validation: Guidance for Industry. Published 2018. View Source

Inter-Day Precision and Accuracy

A validated LC-MS/MS method employing Elvitegravir-d6 as the internal standard for the analysis of elvitegravir in human plasma demonstrated inter-day precision (expressed as coefficient of variation, CV%) ranging from 3.0% to 6.3% and inter-day accuracy (expressed as % deviation from nominal concentration) ranging from 3.8% to 7.2% across the validated concentration range (50–5000 ng/mL) [1]. This level of precision and accuracy meets the stringent acceptance criteria set by regulatory agencies (CV ≤ 15%; accuracy within ±15% of nominal) and is a direct consequence of the effective correction for analytical variability provided by the co-eluting deuterated internal standard [2]. Methods using non-deuterated analogs often struggle to achieve this level of performance, particularly at the lower limit of quantification (LLOQ), due to differential matrix effects.

Inter-Day Precision & Accuracy

Analytical context

Precision: 3.0–6.3% CV
Accuracy: 3.8–7.2% deviation
vs regulatory acceptance ≤15% CV / ±15%

Supports reproducible quantification for exposure assessment in research.

Validated range 50–5000 ng/mL in human plasma; confirm LLOQ for your application.

Evidence Dimension	Assay Performance (Inter-day Precision and Accuracy)
Target Compound Data	Precision: 3.0–6.3% CV; Accuracy: 3.8–7.2% deviation [1]
Comparator Or Baseline	Regulatory acceptance criteria for bioanalytical methods: Precision ≤15% CV; Accuracy within ±15% of nominal [2].
Quantified Difference	Elvitegravir-d6-based method performance is 2–5 times better (more precise/accurate) than the maximum allowed deviation by regulatory guidelines.
Conditions	Inter-day validation runs with QC samples at low, medium, and high concentrations in human plasma; analysis by LC-MS/MS [1].

Why This Matters

High precision and accuracy are non-negotiable for generating trustworthy data in clinical studies and therapeutic drug monitoring, where dosage adjustments are based on measured drug concentrations.

• [1] Aouri M, Calmy A, Hirschel B, et al. A validated assay by liquid chromatography-tandem mass spectrometry for the simultaneous quantification of elvitegravir and rilpivirine in HIV positive patients. J Mass Spectrom. 2013;48(5):616-625. View Source
• [2] European Medicines Agency. Guideline on bioanalytical method validation. Published 2011. View Source

Analyte Stability Under Storage Conditions

The validated method employing Elvitegravir-d6 was used to demonstrate the short- and long-term stability of elvitegravir in human plasma under a range of clinically relevant conditions. Using Elvitegravir-d6 as the internal standard, the method determined that elvitegravir in plasma was stable (<15% degradation) for up to 48 hours at room temperature (RT), 48 hours at +4°C, 3 months at -20°C, and 1 hour at 60°C [1]. Because Elvitegravir-d6 co-elutes and is subject to the same matrix conditions as the analyte, any observed changes in the analyte-to-IS peak area ratio are due solely to degradation of the analyte itself, not to changes in the sample matrix or instrument response. This is not the case with a non-isotopic internal standard, where matrix effects can change with storage, leading to false conclusions about analyte stability.

Analyte Stability Assessment

Data to verify

Stability demonstrated at RT/48h, +4°C/48h, -20°C/3 months, 60°C/1h using d6-IS method.

Supports sample handling and storage protocol design.

Stability assessment context; re-evaluate with current matrix and collection conditions.

Evidence Dimension	Ability to accurately track analyte stability over time
Target Compound Data	Elvitegravir-d6 enables accurate assessment of elvitegravir stability (<15% degradation) under all tested conditions [1].
Comparator Or Baseline	A non-deuterated analog internal standard would be subject to different, matrix-dependent stability profiles, potentially leading to inaccurate estimates of analyte stability.
Quantified Difference	Quantitative difference is not directly measured but is inferred from the known superior performance of SIL-IS in compensating for matrix effects and instrument drift during stability studies.
Conditions	Stability assessment in human plasma at RT/48h, +4°C/48h, -20°C/3 months, and 60°C/1h, analyzed using an LC-MS/MS method with Elvitegravir-d6 as IS [1].

Why This Matters

Accurate stability data are essential for designing robust clinical trial protocols, establishing proper sample collection and storage procedures, and ensuring the validity of drug concentration measurements over time.

• [1] Aouri M, Calmy A, Hirschel B, et al. A validated assay by liquid chromatography-tandem mass spectrometry for the simultaneous quantification of elvitegravir and rilpivirine in HIV positive patients. J Mass Spectrom. 2013;48(5):616-625. View Source

Chromatographic Co-Elution vs. Elvitegravir-d8

Elvitegravir-d6 is designed to co-elute precisely with unlabeled elvitegravir under reversed-phase liquid chromatography conditions, a critical requirement for an internal standard to effectively correct for matrix effects [1]. Deuterium isotope effects on chromatographic retention are well-documented; deuterated compounds often exhibit slightly shorter retention times than their non-deuterated counterparts, with the effect being more pronounced for perdeuterated analogs [2]. A potential alternative, Elvitegravir-d8, contains eight deuterium atoms and would be expected to exhibit a greater retention time shift than Elvitegravir-d6, potentially leading to incomplete co-elution and suboptimal correction for matrix effects, particularly in the presence of steep mobile phase gradients or ion suppression zones . The -d6 labeling is therefore a practical choice for ensuring robust chromatographic performance.

Chromatographic Co-Elution

Class-level inference

Elvitegravir-d6: negligible retention time shift.
Elvitegravir-d8: predicted larger negative shift (0.01–0.03 min).

Co-elution fidelity ensures optimal matrix effect correction.

Based on deuterium isotope effect; verify with your specific LC conditions and column.

Evidence Dimension	Retention Time (RT) Difference vs. Unlabeled Analyte
Target Compound Data	Elvitegravir-d6 exhibits a negligible retention time difference compared to unlabeled elvitegravir [1].
Comparator Or Baseline	Elvitegravir-d8 (or perdeuterated analogs) are predicted to exhibit a larger negative RT shift (e.g., 0.01-0.03 min shorter RT) [2].
Quantified Difference	The RT shift for -d8 is predicted to be measurably larger than for -d6, potentially impacting the effectiveness of matrix effect correction.
Conditions	Reversed-phase liquid chromatography with common C18 columns and acetonitrile/ammonium acetate mobile phases [1].

Why This Matters

Precise co-elution ensures the internal standard experiences the exact same matrix environment as the analyte at every moment of ionization, maximizing the accuracy and robustness of the analytical method.

• [1] Aouri M, Calmy A, Hirschel B, et al. A validated assay by liquid chromatography-tandem mass spectrometry for the simultaneous quantification of elvitegravir and rilpivirine in HIV positive patients. J Mass Spectrom. 2013;48(5):616-625. View Source
• [2] Topic: effect of deuteration on LC retention times. Chemical Forums. Accessed 2026. View Source

FDA Method Validation

An LC-MS/MS method for the simultaneous quantification of elvitegravir and rilpivirine, which uses Elvitegravir-d6 as the internal standard for elvitegravir, was fully validated according to the U.S. Food and Drug Administration (FDA) recommendations for bioanalytical method validation [1]. The validation process included a comprehensive assessment of all key parameters, including selectivity, carryover, calibration curve performance (r² > 0.99), precision and accuracy, matrix effects (<6.4% CV), extraction recovery, and stability under various conditions [1]. This successful validation provides a significant advantage for procurement decisions, as the compound has a demonstrated track record of performance in a method that meets the highest regulatory standards. In contrast, a newly synthesized or less-characterized deuterated analog would require extensive and costly method development and validation before it could be used in a regulated environment.

Bioanalytical Validation Status

Validation context

Method validated per bioanalytical method validation guidelines (e.g., FDA, EMA) using d6-IS.

Reduces method development risk and supports method transfer.

Confirm suitability for intended matrix and concentration range; cross-validate if needed.

Evidence Dimension	Regulatory Validation Status
Target Compound Data	Method using Elvitegravir-d6 was fully validated according to FDA bioanalytical method validation guidance [1].
Comparator Or Baseline	An alternative internal standard (e.g., a non-deuterated analog or a newly synthesized deuterated compound) would lack a corresponding pre-validated method and a proven regulatory track record.
Quantified Difference	Not applicable (qualitative advantage).
Conditions	Validation performed in human plasma, covering a clinically relevant concentration range of 50–5000 ng/mL for elvitegravir [1].

Why This Matters

Procuring a compound that is already part of a validated, regulatory-compliant method reduces risk, saves significant time and resources, and provides confidence in the quality and reliability of the resulting data for drug development and clinical studies.

• [1] Aouri M, Calmy A, Hirschel B, et al. A validated assay by liquid chromatography-tandem mass spectrometry for the simultaneous quantification of elvitegravir and rilpivirine in HIV positive patients. J Mass Spectrom. 2013;48(5):616-625. View Source

Elvitegravir-d6: Key Applications in Research & Industry

Therapeutic Drug Monitoring in HIV Patients

This is the primary and most validated application for Elvitegravir-d6. The compound is used as the internal standard in robust LC-MS/MS methods for the precise and accurate quantification of elvitegravir concentrations in patient plasma [1]. Given the significant inter-individual variability in elvitegravir pharmacokinetics and the established exposure-response relationships for both efficacy and toxicity, TDM is a valuable clinical tool to individualize dosing [2]. The low matrix effect variability (<6.4% CV) and high precision (3.0–6.3% CV) demonstrated with Elvitegravir-d6 ensure that measured drug levels are reliable for guiding clinical decisions [1].

Clinical Pharmacokinetic Studies

In clinical trials and intensive pharmacokinetic (PK) studies, the accurate determination of drug concentrations in plasma over time is fundamental to calculating key parameters like AUC, Cmax, and Cmin. Elvitegravir-d6 is an essential reagent for these studies, enabling the generation of high-quality, regulatory-acceptable PK data that forms the basis for drug label recommendations [1]. The demonstrated stability of elvitegravir under various storage conditions, validated using the -d6 internal standard, also provides critical logistical flexibility for multi-center clinical trials where samples may need to be shipped and stored before analysis [1].

Bioequivalence and Generic Development

For the development and regulatory approval of generic versions of elvitegravir or fixed-dose combination products (e.g., Genvoya, Stribild), robust bioequivalence (BE) studies are required. These studies rely on highly accurate and precise bioanalytical methods to compare the pharmacokinetic profiles of the test and reference formulations. Elvitegravir-d6, as a key component of a validated and FDA-compliant LC-MS/MS method, is the industry-standard reagent for this purpose [1]. Its proven performance minimizes analytical variability, allowing for a clearer and more statistically sound assessment of bioequivalence and reducing the risk of costly study failures due to analytical imprecision.

Preclinical DDI and ADME Studies

Although the primary validation is in human plasma, Elvitegravir-d6 is also applicable to in vitro and preclinical studies involving elvitegravir. It can be used to quantify elvitegravir in cell culture media from hepatocyte or transporter assays to assess potential drug-drug interactions or active transport mechanisms [3]. Its ability to correct for matrix effects makes it suitable for analyzing various biological matrices (e.g., plasma from preclinical species, tissue homogenates, microsomal incubations) after minor method adaptation. Using a consistent internal standard like Elvitegravir-d6 across different phases of research (from in vitro to clinical) ensures data comparability and simplifies method transfer.

Application

Selection Property

Validation Focus

Quantitative bioanalysis in human plasma research

Co-eluting SIL-IS for matrix effect correction

Precision, accuracy, and matrix effect assessment in biological matrices

Human pharmacokinetic investigation

Stability-validated ISTD for robust time-course quantification

Exposure parameter estimation (AUC, Cmax) reliability

Comparative bioavailability studies for formulation assessment

Method with established bioanalytical validation documentation

Analytical reproducibility across formulations and study periods

In vitro and preclinical ADME investigations

Matrix-flexible ISTD for diverse biological samples

Method adaptation and data comparability across matrices

• [1] Aouri M, Calmy A, Hirschel B, et al. A validated assay by liquid chromatography-tandem mass spectrometry for the simultaneous quantification of elvitegravir and rilpivirine in HIV positive patients. J Mass Spectrom. 2013;48(5):616-625. View Source
• [2] European AIDS Clinical Society (EACS). Guidelines for the clinical management and treatment of HIV-infected adults in Europe. Version 12.0. Published 2023. View Source
• [3] Gilead Sciences Inc. Vitekta (elvitegravir) tablets, for oral use. Prescribing Information. Revised 2014. View Source